Cas no 89151-15-5 (1,3-Propanediamine, N-[1-(4-pyridinyl)ethyl]-)

1,3-Propanediamine, N-[1-(4-pyridinyl)ethyl]- structure
89151-15-5 structure
Product Name:1,3-Propanediamine, N-[1-(4-pyridinyl)ethyl]-
CAS No:89151-15-5
MF:C10H17N3
MW:179.262081861496
CID:610378
PubChem ID:20192829
Update Time:2025-04-19

1,3-Propanediamine, N-[1-(4-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-[1-(4-pyridinyl)ethyl]-
    • N'-(1-pyridin-4-ylethyl)propane-1,3-diamine
    • N-[1-(4-pyridyl)ethyl]-1,3-diaminopropane
    • WYZRPHUTAWHOAY-UHFFFAOYSA-N
    • SCHEMBL10735443
    • 89151-15-5
    • DTXSID30603381
    • N~1~-[1-(Pyridin-4-yl)ethyl]propane-1,3-diamine
    • Inchi: 1S/C10H17N3/c1-9(13-6-2-5-11)10-3-7-12-8-4-10/h3-4,7-9,13H,2,5-6,11H2,1H3
    • InChI Key: WYZRPHUTAWHOAY-UHFFFAOYSA-N
    • SMILES: N(CCCN)C(C)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 50.9Ų
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